4-(TRIFLUOROMETHYL)UMBELLIFERYL-BETA-D-GLUCOPYRANOSIDE
4-(TRIFLUOROMETHYL)UMBELLIFERYL-BETA-D-GLUCOPYRANOSIDE
Brand Name:
Vulcanchem
CAS No.:
116981-86-3
VCID:
VC0045568
InChI:
InChI=1S/C16H15F3O8/c17-16(18,19)8-4-11(21)26-9-3-6(1-2-7(8)9)25-15-14(24)13(23)12(22)10(5-20)27-15/h1-4,10,12-15,20,22-24H,5H2/t10-,12-,13+,14-,15-/m1/s1
SMILES:
C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F
Molecular Formula:
C16H15F3O8
Molecular Weight:
392.28 g/mol
4-(TRIFLUOROMETHYL)UMBELLIFERYL-BETA-D-GLUCOPYRANOSIDE
CAS No.: 116981-86-3
Main Products
VCID: VC0045568
Molecular Formula: C16H15F3O8
Molecular Weight: 392.28 g/mol
| CAS No. | 116981-86-3 |
|---|---|
| Product Name | 4-(TRIFLUOROMETHYL)UMBELLIFERYL-BETA-D-GLUCOPYRANOSIDE |
| Molecular Formula | C16H15F3O8 |
| Molecular Weight | 392.28 g/mol |
| IUPAC Name | 4-(trifluoromethyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one |
| Standard InChI | InChI=1S/C16H15F3O8/c17-16(18,19)8-4-11(21)26-9-3-6(1-2-7(8)9)25-15-14(24)13(23)12(22)10(5-20)27-15/h1-4,10,12-15,20,22-24H,5H2/t10-,12-,13+,14-,15-/m1/s1 |
| Standard InChIKey | WXZJYRMHQCZVKG-TVKJYDDYSA-N |
| Isomeric SMILES | C1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F |
| SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F |
| Canonical SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F |
| PubChem Compound | 16218755 |
| Last Modified | Nov 11 2021 |
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